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Compound of Interest

Compound Name: Diisobutyl carbinol

Cat. No.: B1670625 Get Quote

Introduction

Diisobutyl carbinol (DIBC), systematically known as 2,6-dimethyl-4-heptanol, is a nine-carbon

branched alcohol. It presents as a clear, colorless liquid with a mild odor.[1] DIBC is primarily

utilized as an industrial solvent in coatings and printing inks, a chemical intermediate, and in

ore flotation processes.[1][2] Its slow evaporation rate and miscibility with most organic solvents

make it a versatile compound in various industrial and research applications.[2] However, its

classification as a combustible liquid and potential as an irritant necessitates a thorough

understanding of its safety profile and handling requirements.[1][3] This guide provides

comprehensive safety and handling information for researchers, scientists, and drug

development professionals.

Hazard Identification and Classification
Diisobutyl carbinol is classified as a combustible liquid.[1][4] Exposure can cause irritation to

the skin, eyes, and respiratory tract.[5] Ingestion may lead to gastrointestinal irritation,

accompanied by nausea, vomiting, and diarrhea.[5] While it is considered to have low acute

oral toxicity, it can be moderately toxic by ingestion and skin contact.[3][6]

GHS Hazard Statements:

H227: Combustible liquid.[4]

Precautionary Statements:
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P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.[4]

P280: Wear protective gloves, protective clothing, and eye protection.[4]

P370+P378: In case of fire: Use alcohol-resistant foam, carbon dioxide (CO2), dry

extinguishing powder, or water spray to extinguish.[4]

P403+P235: Store in a well-ventilated place. Keep cool.[4]

Physical and Chemical Properties
The physical and chemical properties of Diisobutyl carbinol are crucial for understanding its

behavior and for designing safe storage and handling procedures.

Property Value References

Synonyms 2,6-Dimethyl-4-heptanol, DIBC [1][5][7]

CAS Number 108-82-7 [1][5][8]

Molecular Formula C₉H₂₀O [1][3]

Molecular Weight 144.25 g/mol [1][3][7]

Appearance Clear, colorless liquid [1][5]

Boiling Point 178 °C (352 °F) at 760 mmHg [1][7][8]

Melting/Freezing Point -65 °C (-85 °F) [1][7][8]

Flash Point 62 - 73.3 °C (144 - 165 °F) [1][8]

Density 0.81 - 0.812 g/mL at 20-25 °C [1][3][8]

Vapor Pressure 0.14 mmHg at 20 °C [1]

Vapor Density 4.97 (Air = 1) [7]

Solubility in Water 0.06% (insoluble) [1][3][7]

Lower Flammability Limit 0.8% v/v [1][8]

Upper Flammability Limit 6.1% v/v [1][8]
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Toxicological Profile
Toxicological data is essential for assessing the health risks associated with exposure to

Diisobutyl carbinol.

Route Species Test Value References

Oral Rat LD50 3560 mg/kg [5]

Oral Mouse LD50 3530 mg/kg [3][5]

Skin Rabbit LD50 4600 mg/kg [5]

Ingestion Rat LD50 0.5 to 5 g/kg [8]

Health Effects:

Inhalation: Inhalation of vapor may cause irritation to the respiratory tract.[5]

Skin Contact: May cause skin irritation. Prolonged contact can lead to slight irritation with

local redness.[5][6]

Eye Contact: Vapors can cause eye irritation, experienced as mild discomfort and redness.

[5][6]

Ingestion: Moderately toxic.[3] May cause gastrointestinal irritation with symptoms including

nausea, vomiting, and diarrhea.[5] Ingestion has the potential to cause damage to the central

nervous system and liver.[3]

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize risks.

Handling:

Always work in a well-ventilated area to keep airborne concentrations low.[5][9]

Avoid contact with eyes, skin, and clothing.[5][9]
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Wash hands thoroughly after handling, and before eating, drinking, or smoking.[4][5]

Ground and bond containers and receiving equipment to prevent static discharge.[1][4]

Use only non-sparking tools.[1][9]

Avoid ingestion and inhalation.[5]

Handle empty containers with care as they may contain flammable combustible residue.[1][4]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[5][9]

Keep containers tightly closed when not in use.[1][5]

Store away from heat, sparks, open flames, and other sources of ignition.[1][4]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[4][5]

[6]

General industry practice is to store DIBC in carbon steel vessels; however, storage in

properly lined steel or stainless steel is recommended to avoid discoloration.[1]

DIBC should be stored under a nitrogen blanket when available, as the product may absorb

water if exposed to air.[1]

Exposure Controls and Personal Protective
Equipment (PPE)
A combination of engineering controls and personal protective equipment is required to ensure

safety.

Engineering Controls:

Ventilation: Use adequate general or local exhaust ventilation to maintain airborne

concentrations below exposure limits and to prevent the formation of vapor.[4][5]
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Emergency Equipment: Safety showers and eye wash stations should be readily available.

[10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate chemical safety goggles or glasses as described by

OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard

EN166.[4][5]

Skin Protection: Wear compatible, chemical-resistant gloves to prevent skin exposure.[4][5]

Wear appropriate protective clothing to prevent skin contact.[5]

Respiratory Protection: If ventilation is insufficient or exposure limits are exceeded, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[4][5]

Hierarchy of Controls for DIBC

Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(e.g., Fume Hoods, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Goggles, Gloves, Respirator)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.chemtrack.org/MSDSSG/Trf/sge/sge108-83-8.html
https://monumentchemical.com/uploads/files/SDS/DIBC_-_SDS.pdf?v=1710107059269
https://pim-resources.coleparmer.com/sds/92630.pdf
https://monumentchemical.com/uploads/files/SDS/DIBC_-_SDS.pdf?v=1710107059269
https://pim-resources.coleparmer.com/sds/92630.pdf
https://pim-resources.coleparmer.com/sds/92630.pdf
https://monumentchemical.com/uploads/files/SDS/DIBC_-_SDS.pdf?v=1710107059269
https://pim-resources.coleparmer.com/sds/92630.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Hierarchy of Controls for managing DIBC exposure.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Inhalation: Remove the individual from exposure and move to fresh air immediately.[5] If

breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration.[5]

Seek immediate medical attention.[5]

Skin Contact: Remove contaminated clothing and shoes.[5] Flush the skin with plenty of

water for at least 15 minutes.[5] Seek medical aid.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.[5]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[5] Do not

induce vomiting.[9] Never give anything by mouth to an unconscious person.[5] Seek

immediate medical attention.[5]

Note to Physician: Treat symptomatically and supportively.[5] Because of the risk of lung

aspiration, the decision to induce vomiting should be made by a physician.[6]
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Exposure to DIBC Occurs

Identify Exposure Route

Inhalation

 Inhaled 

Skin Contact

 Skin 

Eye Contact

 Eyes 

Ingestion

 Ingested 

Move to fresh air.
Provide oxygen or artificial respiration if needed.

Remove contaminated clothing.
Flush skin with water for 15+ minutes.

Flush eyes with water for 15+ minutes.
Lift eyelids.

Give 2-4 cups of water/milk (if conscious).
Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

First aid decision workflow for DIBC exposure.

Fire Fighting and Accidental Release Measures
Fire Fighting:

Extinguishing Media: Use water spray or fog, alcohol-resistant foam, dry chemical, or carbon

dioxide.[4][5][6] Do not use a heavy water stream, as it may spread the fire.[4]

Specific Hazards: DIBC is a combustible liquid.[1] Vapors are heavier than air and may form

explosive mixtures with air, especially at elevated temperatures.[3][11] Vapors can travel to a

source of ignition and flash back.[11] Hazardous decomposition products include carbon

monoxide and carbon dioxide.[5][6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

in pressure-demand, MSHA/NIOSH approved (or equivalent), and full protective gear.[4][5]
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Accidental Release (Spills):

Personal Precautions: Evacuate unnecessary personnel.[4] Eliminate all ignition sources (no

smoking, flares, sparks, or flames).[4] Use personal protective equipment as outlined in

Section 5.[5] Ensure adequate ventilation.[4]

Environmental Precautions: Prevent entry into sewers and public waters.[4]

Containment and Cleanup: Absorb the spill with inert material such as vermiculite, sand, or

earth.[5] Place the absorbed material into a suitable, closed container for disposal.[5] Use

non-sparking tools for collection.[9]
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DIBC Spill Detected

Assess Situation
(Size, Location)

Evacuate Non-Essential Personnel

Eliminate Ignition Sources
(Sparks, Flames, Heat)

Ensure Adequate Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Use inert absorbent material)

Collect Absorbed Material
(Use non-sparking tools)

Place in Closed Container for Disposal

Decontaminate Spill Area

Click to download full resolution via product page

Logical workflow for responding to a DIBC spill.
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Experimental Protocols and Methodologies
The toxicological and ecotoxicological data presented in safety data sheets are derived from

standardized experimental protocols, often following guidelines from the Organisation for

Economic Co-operation and Development (OECD). While the full, detailed methodologies are

not typically included in summary documents, the principles of the key tests are described

below.

Acute Oral Toxicity (LD50): This is typically determined using a method similar to OECD Test

Guideline 401 or 420. The substance is administered to animals (e.g., rats, mice) via oral

gavage. Different dose levels are used to determine the concentration that is lethal to 50% of

the test population.

Acute Fish Toxicity (LC50): This test follows protocols like OECD Test Guideline 203.[12]

Fish are exposed to the chemical in water for a 96-hour period.[12][13][14] Mortalities are

recorded at set intervals (24, 48, 72, and 96 hours) to calculate the concentration that is

lethal to 50% of the fish population.[12][14]

Acute Daphnia Immobilisation (EC50): Based on OECD Test Guideline 202, this test

exposes young daphnids (water fleas) to various concentrations of the substance for 48

hours.[15][16][17] The endpoint is the immobilization of the organisms, and the result is

expressed as the effective concentration that immobilizes 50% of the population.[16][17]

Algae Growth Inhibition (EC50): Following OECD Test Guideline 201, this test determines

the effect of a substance on the growth of freshwater algae over 72 hours.[18][19] The

inhibition of growth (measured by biomass) is quantified to determine the EC50.[19]

Ready Biodegradability: Tests like the Closed Bottle Test (OECD Test Guideline 301D) are

used.[11][20][21] These methods measure the consumption of dissolved oxygen by

microorganisms as they break down the test substance in a sealed system over 28 days.[11]

[21][22] A substance is considered "readily biodegradable" if it reaches a certain percentage

of degradation (e.g., >60%) within a 10-day window during the test period.[11][22]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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